Cas no 871828-03-4 (4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid)
871828-03-4 structure
Product Name:4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid
CAS No:871828-03-4
MF:C13H16N2O3
MW:248.277743339539
MDL:MFCD05862600
CID:1119937
PubChem ID:2051417
Update Time:2025-04-20
4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid
- 4-(1-methylpiperazine-4-carbonyl)benzoic acid
- 4-[(4-Methyl-1-piperazinyl)carbonyl]benzoic acid
- 871828-03-4
- A1-32412
- 4-(4-methylpiperazine-1-carbonyl)benzoic Acid
- SCHEMBL14980308
- 4-(1-methylpiperazine-4-carbonyl) benzoic acid
- Z425331690
- AKOS003587126
- starbld0035378
- AXLBYXDLGXVEHU-UHFFFAOYSA-N
- DB-331510
-
- MDL: MFCD05862600
- Inchi: 1S/C13H16N2O3/c1-14-6-8-15(9-7-14)12(16)10-2-4-11(5-3-10)13(17)18/h2-5H,6-9H2,1H3,(H,17,18)
- InChI Key: AXLBYXDLGXVEHU-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(C(=O)O)=CC=1)N1CCN(C)CC1
Computed Properties
- Exact Mass: 248.11609238g/mol
- Monoisotopic Mass: 248.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.4
- Topological Polar Surface Area: 60.8Ų
4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 174057-1g |
4-[(4-Methyl-1-piperazinyl)carbonyl]benzoic acid |
871828-03-4 | 1g |
$316.00 | 2023-09-10 | ||
| Matrix Scientific | 174057-5g |
4-[(4-Methyl-1-piperazinyl)carbonyl]benzoic acid |
871828-03-4 | 5g |
$810.00 | 2023-09-10 | ||
| Matrix Scientific | 174057-10g |
4-[(4-Methyl-1-piperazinyl)carbonyl]benzoic acid |
871828-03-4 | 10g |
$1170.00 | 2023-09-10 | ||
| A2B Chem LLC | AP14852-1g |
4-(4-methylpiperazine-1-carbonyl)benzoic acid |
871828-03-4 | 95% | 1g |
$624.00 | 2024-04-19 | |
| A2B Chem LLC | AP14852-5g |
4-(4-methylpiperazine-1-carbonyl)benzoic acid |
871828-03-4 | 95% | 5g |
$1203.00 | 2024-04-19 |
4-[(4-methyl-1-piperazinyl)carbonyl]-Benzoic acid Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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